Cas no 53164-77-5 (Cyclohexanone, 3-(acetyloxy)-)

Cyclohexanone, 3-(acetyloxy)- structure
Cyclohexanone, 3-(acetyloxy)- structure
Product Name:Cyclohexanone, 3-(acetyloxy)-
CAS No:53164-77-5
MF:C8H12O3
MW:156.179082870483
CID:357857
PubChem ID:13792428
Update Time:2025-04-19

Cyclohexanone, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 3-(acetyloxy)-
    • (3-oxocyclohexyl) acetate
    • 53164-77-5
    • 3-Acetoxycyclohexanone
    • 3-Oxocyclohexyl acetate
    • SCHEMBL8805010
    • DTXSID80549583
    • Inchi: 1S/C8H12O3/c1-6(9)11-8-4-2-3-7(10)5-8/h8H,2-5H2,1H3
    • InChI Key: SHBSJXDUJMMRFE-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CC(CCC1)=O

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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